(4-(2-Fluoroethyl)piperazin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone
Description
(4-(2-Fluoroethyl)piperazin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone, also known as FEPM, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FEPM is a member of the isoxazole family of compounds, which are known to have a variety of biological activities.
Scientific Research Applications
Anticancer Activity
The structural features of this compound suggest potential for anticancer activity. Benzoxazoles, which share a similar core structure, have been studied for their cytotoxic effects on various cancer cell lines. The incorporation of piperazine and fluorine moieties, as seen in this compound, could enhance these properties, potentially offering a new avenue for cancer treatment research .
Antimicrobial Agents
Compounds with piperazine as a core structure have been synthesized and evaluated for their antimicrobial properties. The presence of the piperazinyl group in the compound could indicate its utility as a starting point for developing new antimicrobial agents, particularly against Gram-negative bacterial strains .
Molecular Docking Studies
The compound’s structure is conducive to molecular docking studies, which are crucial in drug design and development. Such studies can help in understanding the interaction between the compound and various biological targets, potentially leading to the discovery of new therapeutic agents .
Biological Potential of Indole Derivatives
While not an indole derivative itself, the compound’s structure is reminiscent of molecules that have been explored for their biological potential, including anti-HIV activity. This suggests that the compound could be a candidate for further exploration within this field .
Spectral Identification
The compound’s unique structure makes it suitable for spectral analysis studies, such as FTIR spectroscopy. These studies are essential for confirming the structure of synthesized compounds and for monitoring reactions during the preparation of ligands .
Structure-Activity Relationship (SAR) Studies
The compound could be used in SAR studies to understand the relationship between its structure and biological activity. This is particularly relevant for the development of selective inhibitors for various enzymes or receptors .
properties
IUPAC Name |
[4-(2-fluoroethyl)piperazin-1-yl]-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FN3O2S/c15-3-4-17-5-7-18(8-6-17)14(19)11-10-12(20-16-11)13-2-1-9-21-13/h1-2,9-10H,3-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNGRIGCGOMOQGC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCF)C(=O)C2=NOC(=C2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(2-Fluoroethyl)piperazin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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